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Erythrocentaurin: Plant Source Comparison

The table below summarizes the key information on plant sources, isolation methods, and experimentally

observed bioactivities of erythrocentaurin.

Plant Source Family
Part
Used

Isolation &
Analysis
Methods

Reported
Bioactivities
(Experimental
Data)

Key
Citations

Enicostemma
littorale (Syn. E.
hyssopifolium)

Gentianaceae Not

Specified

MPLC, HPTLC

[1]

α-Amylase
Inhibition: IC50
1.67 ± 0.28 mg/mL

[1].

[2] [1]

Swertia lawii Gentianaceae Not

Specified

Information

limited in search
results.

Information limited

in search results.

[2] [3]
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Plant Source Family
Part
Used

Isolation &
Analysis
Methods

Reported
Bioactivities
(Experimental
Data)

Key
Citations

Centaurium
umbellatum (Syn.
Erythraea
centaurium)

Gentianaceae Not

Specified

Hydrolysis of

swertiamarin and
erytaurin with

emulsin [4].

Bitter Tonic:
Traditionally used
as a bitter tonic

[4].

[4]

Swertia japonica Gentianaceae Not

Specified

Information

limited in search
results.

Information limited

in search results.

[4]

Experimental Protocols and Bioactivity Data

For researchers aiming to replicate or build upon these findings, here are the detailed methodologies from the

key studies.

Isolation and Quantification from Enicostemma littorale

A 2015 study detailed a rapid method for isolating and quantifying erythrocentaurin [1].

Preparative Isolation: The ethyl acetate fraction of the plant was used. Isolation was performed

using Medium-Pressure Liquid Chromatography (MPLC) on a Si60 column with a step gradient of
10% to 20% ethyl acetate in n-hexane. This method processed 20g of material in under 3 hours with

a purity of ≈97% and a recovery of 87.77% [1].
Quantification & Purity Analysis: Estimation of erythrocentaurin was carried out by High-
Performance Thin-Layer Chromatography (HPTLC) on silica gel 60 F₂₅₄ plates. The mobile phase
was toluene/ethyl acetate/formic acid (80:18:2 v/v/v), with densitometric analysis at 230 nm (Rf 0.54 ±

0.04). The method was linear between 200-1500 ng/band, with an LOD of 60 ng/band and an LOQ of
180 ng/band [1].

α-Amylase Inhibition Assay: The inhibitory activity was tested against α-amylase.
Erythrocentaurin exhibited concentration-dependent inhibition, with a reported IC₅₀ value of 1.67
± 0.28 mg/mL. This suggests a potential application in managing blood sugar levels [1].
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Other Reported Biological Activities

Antibacterial Activity: Erythrocentaurin is reported to possess antibacterial properties, though
specific experimental details (test organisms, MIC values) are not provided in the search results [5].

Hepatitis B Virus (HBV) Inhibition: One supplier source cites erythrocentaurin as a "new class of
hepatitis B virus inhibitor," referencing a 2015 study (PMID: 25737009). The same source reports a

cytotoxicity (CC50) value of 1.76 mM in HepG2 2.2.15 cells after 72 hours, determined by an MTT
assay [6].

Research Workflow for Isolation and Bioactivity
Screening

The following diagram illustrates the integrated workflow for the extraction, analysis, and bioactivity testing

of erythrocentaurin from plant material, as demonstrated in the study on Enicostemma littorale [1].
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Gaps in Current Research and Future Directions

The available data is insufficient for a direct, multi-faceted comparison of erythrocentaurin from different

plant sources. Key limitations include:

Lack of Comparative Data: Most studies focus on a single plant species. There is a notable

absence of side-by-side comparisons of yield, efficiency of extraction, or relative potency of
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erythrocentaurin from different botanical sources [2] [1] [4].

Dated Information: The initial discovery of erythrocentaurin in Enicostemma hyssopifolium and
Swertia lawii is from 1974, and its methods may be outdated [2].

Incomplete Bioactivity Profiles: While some activities are reported for the compound itself, a full
pharmacological profile—including mechanism of action, pharmacokinetics, and toxicity—is not

available in the searched literature.

Future research should prioritize standardized protocols for extraction and quantification across multiple

plant sources to enable a true comparative analysis. Further investigation into its mechanism of action for

reported activities like HBV inhibition and α-amylase inhibition is also warranted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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